Cas no 194413-58-6 (Semaxanib)

• Product Name: Semaxanib
• CAS No: 194413-58-6
• Molecular Formula: C₁₅H₁₄N₂O
• Molecular Weight: 238.2845
• MDL: MFCD09763655
• CID: 160699

Semaxanib Properties

Names and Identifiers

• 2H-Indol-2-one,3-[(3,5-dimethyl-1H-pyrrol-2-yl)methylene]-1,3-dihydro-, (3Z)-
• (Z)-3-((3,5-Dimethyl-1H-pyrrol-2-yl)methylene)indolin-2-one
• Semaxanib
• Semaxanib (SU5416)
• [14C]-Sematilide hydrochloride
• 3-(3,5-dimethylpyrrol-2-ylmethylidene)-2-indolinone
• 3-[(2,4-Dimethylpyrrol-5-yl)methylene]-2-indolinone
• Benzamide, N-(2-(diethylamino)ethyl)-4-((methylsulfonyl)amino)-, monohydrochloride
• N-(2-(Diethylamino)ethyl)-4-((methylsulfonyl)amino)benzamide monohydrochloride
• N-[2-(diethylamino)ethyl]-4-[(methylsulfonyl)amino]benzamide hydrochloride
• Sematilide hydrochloride (USAN)
• Sematilide monohydrochloride
• (Z)-SU 5416
• TSU 16
• 3-[(3,5-Dimethyl-1H-pyrrol-2-yl)methylene]-1,3-dihydro-2H-indol-2-one
• 17022(Z)
• Unii-71ia9S35aj
• SeMaxanib,SU5416
• Semaxanib (Z)-SU 5416
• 3-[(2,4-Dimethylpyrrol-5-yl)methylidenyl]-2-indolinon
• 3-((2,4-DIMETHYLPYRROL-5-YL)METHYLIDENYL)-2-INDOLONONE
• 3-((Z)-(3,5-Dimethylpyrrol-2-yl)methylene)-2-indolinone
• Semaxinib
• SU5416
• SU 5416
• Semoxind
• VEGF Receptor 2 Kinase Inhibitor III
• VEGFR2 Kinase Inhibitor III
• 71IA9S35AJ
• 3-(1-(3,5-Dimethyl-1H-pyrrol-2-yl)meth-(Z)-ylidene)-2-oxo-2,3-dihydroindole
• (3Z)-3-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-1,3-dihydro-2H-indol-2-one
• 3-[(2,4-Dimethylpyrrol-5-yl)methylidene]-indolin-2-one
• 3-
• (Z)-Semaxanib

• MDL： MFCD09763655
• InChIKey： WUWDLXZGHZSWQZ-WQLSENKSSA-N
• Inchi： 1S/C15H14N2O/c1-9-7-10(2)16-14(9)8-12-11-5-3-4-6-13(11)17-15(12)18/h3-8,16H,1-2H3,(H,17,18)/b12-8-
• SMILES： O=C1/C(=C(/[H])\C2=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])N2[H])/C2=C([H])C([H])=C([H])C([H])=C2N1[H]

Computed Properties

• Exact Mass: 238.11072
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 18
• Complexity: 377
• Topological Polar Surface Area: 44.9

Experimental Properties

• PSA: 44.89
• Boiling Point: 481.4°C at 760 mmHg
• Melting Point: 220-222 ºC
• Density: 1.256